Cas no 2229566-39-4 (2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine)

• Product Name: 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine
• CAS No: 2229566-39-4
• MF: C₈H₇Cl₂N
• MW: 188.053879976273
• CID: 6051145
• PubChem ID: 165641089
• Update Time: 2025-06-08

2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine
• EN300-1982136
• 2229566-39-4

• Inchi： 1S/C8H7Cl2N/c1-6(4-9)7-2-3-8(10)11-5-7/h2-3,5H,1,4H2
• InChI Key： SYFURUVJNLILJN-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=NC(=CC=1)Cl

Computed Properties

• Exact Mass: 186.9955546g/mol
• Monoisotopic Mass: 186.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine

Professional Introduction to 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine (CAS No. 2229566-39-4)

2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine, identified by its CAS number 2229566-39-4, is a significant compound in the field of chemical and pharmaceutical research. This heterocyclic organic molecule has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The compound’s structure, featuring a pyridine core substituted with chloro and propenyl groups, makes it a valuable intermediate in synthesizing various bioactive molecules.

The molecular framework of 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine consists of a six-membered aromatic ring with nitrogen at one position, appended with chloro substituents at the 2nd and 5th positions, and a 3-chloropropenyl group at the 5th position. This specific arrangement imparts unique electronic and steric properties, enabling its utility in diverse chemical transformations. The presence of chlorine atoms enhances reactivity, making the compound a preferred choice for further functionalization.

In recent years, 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine has been extensively studied for its potential in developing novel therapeutic agents. Researchers have leveraged its structural features to design molecules targeting various diseases, including cancer, infectious disorders, and neurological conditions. The compound’s ability to serve as a building block for more complex structures has opened new avenues in drug discovery.

One of the most compelling aspects of 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine is its role in synthesizing kinase inhibitors. Kinases are enzymes crucial in cell signaling pathways, and their dysregulation is often linked to diseases such as cancer. By incorporating this compound into drug candidates, scientists aim to develop selective inhibitors that can modulate kinase activity without unintended side effects. Preliminary studies have shown promising results in inhibiting specific kinases, suggesting its therapeutic potential.

The pharmaceutical industry has also explored the use of 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine in developing antiviral and antibacterial agents. Its structural motifs are compatible with viral protease inhibition and bacterial cell wall synthesis disruption. Researchers have reported the synthesis of derivatives that exhibit significant antiviral activity against certain strains of viruses by interfering with their replication cycles. Similarly, modifications to the compound have led to compounds with enhanced antibacterial properties.

Advances in computational chemistry have further enhanced the utility of 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine. Molecular modeling studies have provided insights into its interactions with biological targets, aiding in the rational design of more effective drug candidates. These studies have highlighted key pharmacophoric elements within the molecule that contribute to its bioactivity, guiding chemists in optimizing its properties for therapeutic applications.

The synthesis of 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Recent methodologies have focused on improving yields and reducing byproduct formation through catalytic processes and green chemistry principles. These advancements not only enhance efficiency but also make the synthesis more environmentally sustainable, aligning with global efforts toward sustainable pharmaceutical production.

In conclusion, 2-chloro-5-(3-chloroprop-1-en-2-yl)pyridine (CAS No. 2229566-39-4) is a pivotal compound in modern pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, its significance in medicinal chemistry is set to grow even further.